2-(Chloromethyl)-2-(2-methylpropyl)oxolane

• Molecular Formula: C9H17ClO
• Molecular Weight: 176.68 g/mol
• IUPAC Name: 2-(chloromethyl)-2-(2-methylpropyl)oxolane
• InChI: InChI=1S/C9H17ClO/c1-8(2)6-9(7-10)4-3-5-11-9/h8H,3-7H2,1-2H3
• InChI Key: VKVBYYSPIYVIEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCCO1)CCl

Description

2-(Chloromethyl)-2-(2-methylpropyl)oxolane is a substituted oxolane (tetrahydrofuran derivative) featuring a chloromethyl group and a 2-methylpropyl (isobutyl) group attached to the same carbon atom of the five-membered oxolane ring. Replacing bromine with chlorine would yield an approximate molecular weight of 178.65 g/mol (C₉H₁₇ClO).

Biological Activity

2-(Chloromethyl)-2-(2-methylpropyl)oxolane is a synthetic organic compound that has garnered attention for its potential biological activities. This article aims to explore its biological activity based on available research findings, including case studies, data tables, and relevant literature.

Basic Information

Property	Details
IUPAC Name	2-(Chloromethyl)-2-(2-methylpropyl)oxolane
Molecular Formula	C9H17ClO
Molecular Weight	176.68 g/mol
CAS Number	Not available

Structural Characteristics

The compound features a chloromethyl group attached to a cyclic ether structure, which may influence its reactivity and interaction with biological targets. The presence of the 2-methylpropyl group suggests potential lipophilicity, impacting its bioavailability and pharmacokinetic properties.

Antimicrobial Properties

Research indicates that compounds similar to 2-(Chloromethyl)-2-(2-methylpropyl)oxolane exhibit significant antimicrobial activity. For instance, studies have shown that derivatives of chloromethyl oxolanes can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli .

• Case Study : A study involving a series of chlorinated oxolanes demonstrated that modifications at the chloromethyl position enhanced antibacterial activity against MRSA strains, suggesting a promising avenue for developing new antimicrobial agents .

Anticancer Activity

Preliminary investigations into the anticancer properties of related compounds suggest that they may induce apoptosis in cancer cell lines. For example, derivatives tested against HeLa (cervical cancer) and A549 (lung cancer) cells showed IC50 values indicating moderate cytotoxicity .

• Data Table: Anticancer Activity

Compound	Cell Line	IC50 (µg/mL)
2-(Chloromethyl)-2-(2-methylpropyl)oxolane	HeLa	226
	A549	242.52

The biological activity of 2-(Chloromethyl)-2-(2-methylpropyl)oxolane is hypothesized to involve interaction with specific cellular targets. These interactions may include:

• Enzyme Inhibition : Compounds with similar structures have been shown to inhibit enzymes involved in critical metabolic pathways, potentially leading to reduced proliferation of pathogenic organisms or cancer cells .
• Receptor Modulation : The compound may act on various receptors, modulating signaling pathways associated with cell survival and death .

Synthesis and Derivatives

The synthesis of 2-(Chloromethyl)-2-(2-methylpropyl)oxolane typically involves the chlorination of oxolane derivatives under controlled conditions. Variations in the synthesis process can lead to different biological activities depending on the substituents introduced.

• Synthesis Route Example :
  • Starting material: Oxolane derivative
  • Reagents: Chloromethyl methyl ether
  • Conditions: Base-catalyzed reaction under reflux

Comparison with Similar Compounds

Structural and Functional Analogues

Halogenated Oxolane Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Reactivity
2-(Chloromethyl)-2-(2-methylpropyl)oxolane	C₉H₁₇ClO	~178.65 (estimated)	Cl, 2-methylpropyl on C2	High steric hindrance; Cl enables nucleophilic substitution
2-(Bromomethyl)-2-(2-methylpropyl)oxolane	C₉H₁₇BrO	221.13	Br, 2-methylpropyl on C2	Higher MW; Br likely more reactive in SN2 reactions
2-(Chloromethyl)oxolane (Tetrahydrofurfuryl chloride)	C₅H₉ClO	120.58	Cl on C2	Simpler structure; used in polymer synthesis
2-(3-Iodopropyl)oxolane	C₇H₁₃IO	240.09	Iodopropyl chain on C2	Bulky iodine substituent; potential radiopharmaceutical applications

Key Observations :

• Halogen type (Cl vs. Br vs. I) influences reactivity: bromine and iodine offer higher leaving-group ability in substitution reactions .

Fluorinated Oxolane Derivatives

Compound Name	Molecular Formula	Boiling Point (°C)	Key Features
2-[(1Z)-1,2,3,3,3-Pentafluoroprop-1-enyl]oxolane	C₇H₇F₅O	130.9–131.5	Fluorinated alkene; high electronegativity
2-(1,1,2,3,3,3-Hexafluoropropyl)oxolane	C₆H₈F₆O	Not reported	Fully fluorinated substituent; thermal stability

Key Observations :

• Fluorinated derivatives exhibit enhanced thermal stability and resistance to oxidation due to strong C-F bonds, contrasting with the hydrolytic sensitivity of chlorinated analogs.

Physico-Chemical Properties

Property	2-(Chloromethyl)-2-(2-methylpropyl)oxolane (Estimated)	Tetrahydrofurfuryl Chloride	Epichlorohydrin (Analog)
Density	~1.0–1.2 g/cm³	1.11 g/cm³ at 25°C	1.18 g/cm³
Boiling Point	~200–220°C	153–155°C	117.9°C
Reactivity	Moderate electrophilicity; SN2 reactions	High reactivity in polymerization	Extreme reactivity (epoxide)

Key Observations :

• The bulky 2-methylpropyl group likely raises the boiling point compared to tetrahydrofurfuryl chloride.
• Epichlorohydrin’s three-membered epoxide ring makes it far more reactive than oxolane derivatives, limiting direct comparability .

Preparation Methods

Epoxidation of 2-(Chloromethyl)-2-methylpropene Derivatives

One of the classical approaches involves the epoxidation of 2-methylpropene (isobutene) derivatives bearing chloromethyl groups. The process typically proceeds via the following steps:

• Preparation of the precursor alkene:
  The chloromethylated alkene, such as 2-(Chloromethyl)-2-methylpropene, is synthesized through chloromethylation of isobutene or its derivatives, often using chloromethyl methyl ether or paraformaldehyde with hydrochloric acid catalysts.

• Epoxidation reaction:
  The alkene undergoes epoxidation with peracids (e.g., meta-chloroperbenzoic acid, m-CPBA) under controlled conditions, yielding 2-(Chloromethyl)-2-methyloxirane (an oxirane ring with chloromethyl and methyl substituents).

Reaction scheme:

2-(Chloromethyl)-2-methylpropene + m-CPBA → 2-(Chloromethyl)-2-methyloxirane

Reaction conditions:

Parameter	Typical Range	References
Temperature	0–25°C	,
Solvent	Dichloromethane or chloroform
Excess oxidant	1.2–1.5 equivalents

Ring Expansion via Dimethylsulfoxonium Methylide

Another advanced method, as detailed in recent polymer science literature, involves the ring expansion of epoxides or oxetanes using methylide reagents:

• Starting from 2-(Chloromethyl)-2-methyloxirane:
  The epoxide can be subjected to ring expansion with dimethylsulfoxonium methylide, which inserts into the oxirane ring, forming a chloromethyl-substituted oxetane.

• Reaction pathway:
  The methylide reacts with the epoxide under mild conditions to generate the desired oxolane derivative.

Reaction scheme:

2-(Chloromethyl)-2-methyloxirane + Dimethylsulfoxonium methylide → 2-(Chloromethyl)-2-(2-methylpropyl)oxolane

Conditions:

Parameter	Range	References
Solvent	Acetone or DMSO
Temperature	0–25°C
Reaction time	12–24 hours

Chloromethylation of 2-Methylpropane-1,3-diol Derivatives

Alternatively, a route involves chloromethylation of suitable diol precursors followed by cyclization:

• Step 1: Chloromethylation of 2-methylpropane-1,3-diol using formaldehyde and hydrochloric acid to introduce chloromethyl groups.

• Step 2: Cyclization via intramolecular nucleophilic attack under basic or acidic conditions to form the oxolane ring.

• Step 3: Purification yields the target compound.

Reaction conditions:

Parameter	Range	References
Reagents	Formaldehyde, HCl	,
Catalyst	Zinc chloride or acid
Temperature	0–50°C

Summary of Data and Yields

Method	Key Reagents	Typical Yield	Remarks
Epoxidation of chloromethylated alkenes	m-CPBA, chloromethylated alkene	45–60%	Widely used, scalable
Ring expansion with methylide	Dimethylsulfoxonium methylide	>59%	Efficient, suitable for industrial scale
Chloromethylation of diols	Formaldehyde, HCl	40–55%	Good for specific derivatives